molecular formula C9H6ClNO2 B8612449 4-(3-chlorophenyl)oxazol-2(3H)-one

4-(3-chlorophenyl)oxazol-2(3H)-one

Cat. No.: B8612449
M. Wt: 195.60 g/mol
InChI Key: PBOPIPVREAEXDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-chlorophenyl)oxazol-2(3H)-one is a useful research compound. Its molecular formula is C9H6ClNO2 and its molecular weight is 195.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6ClNO2

Molecular Weight

195.60 g/mol

IUPAC Name

4-(3-chlorophenyl)-3H-1,3-oxazol-2-one

InChI

InChI=1S/C9H6ClNO2/c10-7-3-1-2-6(4-7)8-5-13-9(12)11-8/h1-5H,(H,11,12)

InChI Key

PBOPIPVREAEXDY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)C2=COC(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixed solution of 1-(3-chlorophenyl)-2-hydroxyethanone (21.8 g), potassium cyanide (20.8 g) and 2-propanol (100 mL) was added acetic acid (18 mL) at room temperature. After stirring for 30 min, water was added, and the precipitated crystals were collected by filtration and recrystallized from methanol-diisopropyl ether to give 4-(3-chlorophenyl)oxazol-2(3H)-one (6.7 g, yield 41%) as a solid.
Quantity
21.8 g
Type
reactant
Reaction Step One
Quantity
20.8 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
18 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.